Cas no 61712-43-4 (Benzoxazole, 5-bromo-2-(3-bromophenyl)-)

• Product Name: Benzoxazole, 5-bromo-2-(3-bromophenyl)-
• CAS No: 61712-43-4
• MF: C₁₃H₇Br₂NO
• MW: 353.008781671524
• CID: 468952
• PubChem ID: 12306349
• Update Time: 2025-04-19

Benzoxazole, 5-bromo-2-(3-bromophenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoxazole, 5-bromo-2-(3-bromophenyl)-
• 5-bromo-2-(3-bromophenyl)-1,3-benzoxazole
• DTXSID40486768
• AGN-PC-0NIH9T
• 61712-43-4

• Inchi： 1S/C13H7Br2NO/c14-9-3-1-2-8(6-9)13-16-11-7-10(15)4-5-12(11)17-13/h1-7H
• InChI Key： CTFFDENAKUTIRA-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)N=C(C1C=CC=C(C=1)Br)O2

Computed Properties

• Exact Mass: 350.88941
• Monoisotopic Mass: 350.88944g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.03